Cas no 2173637-77-7 ((2R)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid hydrochloride)

• Product Name: (2R)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid hydrochloride
• CAS No: 2173637-77-7
• MF: C₆H₉ClN₂O₃
• MW: 192.60026049614
• CID: 6266762
• PubChem ID: 137951773
• Update Time: 2025-06-26

(2R)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• (2R)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid hydrochloride
• (2R)-2-hydroxy-3-(1H-imidazol-5-yl)propanoic acid;hydrochloride
• 2173637-77-7
• EN300-1695780
• starbld0035193
• (R)-2-Hydroxy-3-(1H-imidazol-4-yl)propanoic acid hydrochloride

• Inchi： 1S/C6H8N2O3.ClH/c9-5(6(10)11)1-4-2-7-3-8-4;/h2-3,5,9H,1H2,(H,7,8)(H,10,11);1H/t5-;/m1./s1
• InChI Key： QMTVIISKBYSJNP-NUBCRITNSA-N
• SMILES： Cl.O[C@@H](C(=O)O)CC1=CN=CN1

Computed Properties

• Exact Mass: 192.0301698g/mol
• Monoisotopic Mass: 192.0301698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 151
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.2Ų

Additional information on (2R)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid hydrochloride

(2R)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid hydrochloride (CAS No. 2173637-77-7): An Overview of Its Structure, Properties, and Applications in Pharmaceutical Research

(2R)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid hydrochloride (CAS No. 2173637-77-7) is a chiral compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential therapeutic applications. This compound, also known as R-Histidine Hydrochloride, belongs to the class of amino acids and is characterized by its imidazole ring and hydroxyl group, which confer it distinct chemical and biological properties.

The molecular formula of (2R)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid hydrochloride is C₆H₉ClNO₃, with a molecular weight of approximately 180.59 g/mol. The compound exists as a white crystalline solid at room temperature and is highly soluble in water. Its chiral nature, specifically the (2R) configuration, is crucial for its biological activity, as enantiomers can exhibit different pharmacological profiles.

In terms of chemical structure, the imidazole ring in (2R)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid hydrochloride plays a vital role in its interactions with biological systems. The imidazole moiety is known for its ability to form hydrogen bonds and coordinate with metal ions, making it a key functional group in many biologically active molecules. Additionally, the presence of the hydroxyl group adds to the compound's polarity and enhances its solubility in aqueous environments.

The synthesis of (2R)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid hydrochloride typically involves chiral resolution or asymmetric synthesis methods to ensure the desired (2R) configuration. Recent advancements in chiral catalysis have facilitated more efficient and scalable synthetic routes, making this compound more accessible for research and development purposes.

In pharmaceutical research, (2R)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid hydrochloride has shown promise as a potential therapeutic agent due to its ability to modulate various biological processes. Studies have demonstrated its potential as an anti-inflammatory agent, neuroprotective agent, and inhibitor of certain enzymes involved in disease pathways.

One area of significant interest is the use of (2R)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid hydrochloride in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. Research has shown that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and inhibiting the aggregation of misfolded proteins.

Additionally, (2R)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid hydrochloride has been investigated for its anti-inflammatory properties. In vitro studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory conditions like rheumatoid arthritis.

The compound's ability to inhibit specific enzymes has also been explored. For instance, it has been shown to inhibit histidine decarboxylase, an enzyme involved in the biosynthesis of histamine. This property makes it a potential candidate for treating conditions associated with excessive histamine release, such as allergic reactions.

Clinical trials are currently underway to evaluate the safety and efficacy of (2R)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid hydrochloride in various therapeutic applications. Preliminary results have been promising, with no major adverse effects reported at therapeutic doses. However, further research is needed to fully understand its pharmacokinetics, pharmacodynamics, and long-term safety profile.

In conclusion, (2R)-2-hydroxy-3-(1H-imidazol-4-yl)propanoic acid hydrochloride (CAS No. 2173637-77-7) is a promising compound with a wide range of potential applications in pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research continues to advance, it is likely that new insights into its mechanisms of action and potential uses will emerge, contributing to the advancement of medical science.